N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide

• IUPAC Name: N-(2,3-dimethylphenyl)-4-methylpiperazine-1-carboxamide
• InChI: InChI=1S/C14H21N3O/c1-11-5-4-6-13(12(11)2)15-14(18)17-9-7-16(3)8-10-17/h4-6H,7-10H2,1-3H3,(H,15,18)
• InChI Key: PFRBMDNDPAPTPU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC=C1)NC(=O)N2CCN(CC2)C)C
• Molecular Formula: C14H21N3O
• Molecular Weight: 247.34 g/mol

Description

N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide, also known as DMPP, is a compound that has been extensively studied for its potential application as a therapeutic agent. DMPP belongs to the class of piperazine derivatives and has been shown to possess a wide range of biological activities, including anticonvulsant, analgesic, and anxiolytic effects.

Mechanism of Action

The mechanism of action of N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide is not fully understood. However, it is believed to act as a modulator of the GABAergic system, which is involved in the regulation of neuronal excitability. N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide has been shown to enhance the binding of GABA to its receptor, resulting in an increased inhibitory effect on neuronal activity.
Biochemical and Physiological Effects:
N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide has been shown to possess a wide range of biochemical and physiological effects. It has been demonstrated to have anticonvulsant, analgesic, and anxiolytic effects in animal models. N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide has also been shown to increase the levels of GABA in the brain, which may contribute to its therapeutic effects.

Advantages and Limitations for Lab Experiments

One advantage of N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide is its relatively low toxicity, which makes it a potentially attractive therapeutic agent. However, N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide has a relatively short half-life, which may limit its effectiveness in certain applications. Additionally, N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide has been shown to have some side effects, including sedation and ataxia, which may limit its use in certain patient populations.

Future Directions

There are several potential future directions for research on N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide. One area of interest is the development of more potent and selective analogs of N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide that may have improved therapeutic properties. Another area of interest is the investigation of the potential use of N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide in the treatment of other neurological disorders, such as Parkinson's disease and Alzheimer's disease. Finally, further research is needed to fully understand the mechanism of action of N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide and its potential therapeutic applications.
In conclusion, N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide is a compound that has been extensively studied for its potential application as a therapeutic agent. It possesses a wide range of biological activities, including anticonvulsant, analgesic, and anxiolytic effects. N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide has been investigated for its potential use in the treatment of various neurological disorders such as epilepsy, anxiety, and depression. Although N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide has some limitations, it remains a promising compound for further research.

Synthesis Methods

N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide can be synthesized using a variety of methods. One of the most common methods involves the reaction of 2,3-dimethylphenyl hydrazine with 4-methylpiperazinecarboxylic acid in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide. This reaction results in the formation of N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide, which can be purified using standard techniques such as column chromatography.

Scientific Research Applications

N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide has been extensively studied for its potential application as a therapeutic agent. It has been shown to possess a wide range of biological activities, including anticonvulsant, analgesic, and anxiolytic effects. N-(2,3-dimethylphenyl)-4-methyl-1-piperazinecarboxamide has also been investigated for its potential use in the treatment of various neurological disorders such as epilepsy, anxiety, and depression.